Cas no 61687-11-4 (Benzene, (2-iodo-1-methylethoxy)-)

• Product Name: Benzene, (2-iodo-1-methylethoxy)-
• CAS No: 61687-11-4
• MF: C₉H₁₁IO
• MW: 262.087515115738
• CID: 470018
• PubChem ID: 12296946
• Update Time: 2025-04-19

Benzene, (2-iodo-1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (2-iodo-1-methylethoxy)-
• 1-iodopropan-2-yloxybenzene
• DTXSID20485714
• 61687-11-4

• Inchi： 1S/C9H11IO/c1-8(7-10)11-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key： FHSROXNSWCWNHM-UHFFFAOYSA-N
• SMILES： ICC(C)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.98503
• Monoisotopic Mass: 261.98546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23